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Compound of Interest

Compound Name: 4-HO-DPHP

Cat. No.: B15547288

Get Quote

Note on Compound Identity: The query specified "4-HO-DPHP." Extensive database searches

yielded no psychoactive tryptamine with this designation. However, the search results

consistently point to "4-HO-DPT" (4-hydroxy-N,N-dipropyltryptamine), a known synthetic

psychedelic tryptamine. It is highly probable that "4-HO-DPHP" was a typographical error. This

document will proceed with the pharmacological profile of 4-HO-DPT, also known as deprocin.

It is important to note that publicly available, peer-reviewed quantitative data for 4-HO-DPT is

scarce.

Introduction
4-Hydroxy-N,N-dipropyltryptamine (4-HO-DPT) is a synthetic psychedelic tryptamine

structurally analogous to psilocin (4-HO-DMT), the primary psychoactive metabolite of

psilocybin.[1][2] First synthesized in the 1970s, it is a member of the 4-hydroxytryptamine

family.[2] Like other classic psychedelics, its effects are primarily mediated by its action as a

serotonin receptor agonist, with a significant affinity for the 5-HT2A receptor.[1][2][3] This profile

makes it a compound of interest for researchers studying the structure-activity relationships of

psychedelic compounds and their potential therapeutic applications.

This technical guide provides a comprehensive overview of the known pharmacological profile

of 4-HO-DPT, including its mechanism of action, receptor binding information, and in vivo
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effects. Detailed experimental protocols for key assays and visualizations of relevant pathways

and workflows are provided to support further research in psychedelic science and drug

development.

Data Presentation
Receptor Binding & Functional Activity
The primary psychoactive effects of 4-HO-DPT are mediated through its agonist activity at

serotonin receptors, particularly the 5-HT2A subtype.[1] Upon binding, the 5-HT2A receptor, a

G-protein coupled receptor (GPCR), primarily signals through the Gq/11 pathway.[1][2] While a

comprehensive binding profile for 4-HO-DPT is not readily available in the public domain, data

for the structurally similar compound 4-HO-DiPT (4-hydroxy-N,N-diisopropyltryptamine) can

serve as a reasonable proxy to approximate its expected affinities at various serotonin

receptors.[1]

Table 1: In Vitro Receptor Binding Affinities (Kᵢ) and Functional Potencies (EC₅₀) of 4-HO-DiPT

(as a proxy for 4-HO-DPT)

Receptor Subtype
Binding Affinity (Kᵢ,
nM)

Functional Potency
(EC₅₀, nM)

Efficacy (% of 5-
HT)

5-HT₂A Data Not Available ~40 ~100%

5-HT₂B Data Not Available ~17 ~94%

5-HT₂C Data Not Available ~700 ~100%

| 5-HT₁A | >10,000 | Data Not Available | Data Not Available |

Note: Data for 4-HO-DiPT is used as a proxy.[1] Lower Kᵢ and EC₅₀ values indicate higher

binding affinity and greater potency, respectively. Efficacy is relative to the maximal response of

serotonin (5-HT).

In Vivo Psychedelic-like Activity
The head-twitch response (HTR) in rodents is a well-validated behavioral proxy for 5-HT2A

receptor-mediated psychedelic effects in humans.[1] 4-HO-DPT is reported to induce the HTR
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in rodents.[3] Direct dose-response data for 4-HO-DPT is limited, but its potency for inducing

the HTR in mice is estimated to be approximately 4- to 5-fold lower than that of psilocin.[1]

Table 2: Estimated In Vivo Potency of 4-HO-DPT in the Mouse Head-Twitch Response (HTR)

Assay

Compound HTR ED₅₀ (mg/kg)
Relative Potency to
Psilocin

4-HO-DPT (Estimated) ~2.0 - 2.5 4-5x Lower

| Psilocin (Reference) | ~0.5 | 1x |

Note: ED₅₀ is the dose that produces a half-maximal response. A lower ED₅₀ value indicates

higher in vivo potency. Data is estimated based on known relative potency to psilocin.[1]

Experimental Protocols
Radioligand Binding Assay (General Protocol)
This in vitro technique is used to quantify the affinity of a test compound (e.g., 4-HO-DPT) for a

specific receptor by measuring its ability to displace a radioactively labeled ligand.

Membrane Preparation:

Cells or tissues expressing the target receptor (e.g., HEK293 cells stably expressing

human 5-HT2A receptors) are homogenized in a cold buffer solution.

The homogenate is centrifuged to pellet the cell membranes.

The membrane pellet is washed and resuspended in an appropriate assay buffer.

Competitive Binding Assay:

In a multi-well plate, incubate the prepared cell membranes with a fixed concentration of a

specific radioligand (e.g., [³H]ketanserin for 5-HT2A receptors) and varying concentrations

of the unlabeled test compound (4-HO-DPT).
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Allow the reaction to reach equilibrium.

Rapidly separate the bound and free radioligand by vacuum filtration through a glass fiber

filter mat.

Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

Plot the percentage of specific radioligand binding against the log concentration of the test

compound to generate a competition curve.

The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific

binding of the radioligand) is determined from this curve.

The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff

equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is

its dissociation constant.

In Vitro Functional Assay: Calcium Flux
This assay measures the agonist activity of 4-HO-DPT at Gq-coupled receptors like 5-HT2A by

detecting changes in intracellular calcium concentration.

Cell Culture and Plating:

Culture cells stably expressing the human 5-HT2A receptor (e.g., Flp-In T-REx 293 cells)

in appropriate media.

Seed the cells into black-walled, clear-bottom 96-well plates and grow to near confluence.

Dye Loading:

Remove the cell culture medium and wash the cells with a physiological buffer (e.g.,

Hank's Balanced Salt Solution - HBSS).
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Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) by incubating

them in a dye solution for 30-60 minutes at 37°C in the dark.

Compound Addition and Fluorescence Measurement:

Prepare serial dilutions of 4-HO-DPT in HBSS.

Place the 96-well plate in a fluorescence plate reader.

Measure the baseline fluorescence for a short period.

Using an automated injection system, add the various concentrations of 4-HO-DPT to the

respective wells.

Immediately begin measuring the fluorescence intensity over time to capture the transient

increase in intracellular calcium.

Data Analysis:

Determine the peak fluorescence response for each well.

Normalize the data to the response of the vehicle control (0%) and a maximal

concentration of a reference agonist like serotonin (100%).

Fit the concentration-response data to a sigmoidal dose-response curve to determine the

EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximal efficacy) values.

In Vivo Head-Twitch Response (HTR) Assay
This behavioral assay is used to assess the in vivo psychedelic-like activity of 4-HO-DPT in

rodents.

Animals:

Male C57BL/6J mice are commonly used.

Drug Preparation:
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Dissolve 4-HO-DPT (e.g., hydrochloride salt) in a suitable vehicle, such as 0.9% sterile

saline.

Prepare a range of doses (e.g., 0.3, 1, 3, 10 mg/kg) to establish a dose-response curve,

including a vehicle-only control group.

Procedure:

Allow mice to habituate to the observation chambers (e.g., clear cylindrical enclosures) for

a period before drug administration.

Administer the prepared dose of 4-HO-DPT or vehicle via intraperitoneal (i.p.) or

subcutaneous (s.c.) injection.

Immediately place the animal back into the observation chamber.

Record the number of head twitches over a set period (e.g., 30-60 minutes). A head twitch

is a rapid, side-to-side rotational movement of the head.

Observation can be done manually by a trained observer or using an automated system

(e.g., a magnetometer-based detection system).

Data Analysis:

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc

tests) to compare the effects of different doses of 4-HO-DPT to the vehicle control.

Calculate the ED₅₀ value from the dose-response curve.

Drug Discrimination Assay
This behavioral paradigm assesses whether the subjective (interoceptive) effects of a test drug

are similar to those of a known training drug.

Animals:

Male Sprague-Dawley rats, food-restricted to 85-90% of their free-feeding body weight,

are often used.[1]
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Apparatus:

Standard two-lever operant conditioning chambers equipped with a food pellet dispenser.

Training Phase:

Rats are trained to press one lever (the "drug lever") to receive a food reward after being

administered a known psychedelic training drug (e.g., psilocybin or DMT).

On alternate days, they are trained to press the other lever (the "vehicle lever") to receive

a food reward after being administered the vehicle (e.g., saline).

Training continues until the rats reliably press the correct lever depending on the injection

they received.

Testing Phase:

Once trained, substitution tests are performed. Various doses of the test compound (4-HO-

DPT) are administered.

The percentage of responses on the drug-appropriate lever is measured. If the animal

predominantly presses the drug lever, it indicates that the subjective effects of 4-HO-DPT

are similar to the training drug.

Data Analysis:

A dose-response curve is generated by plotting the percentage of drug-lever responding

against the dose of 4-HO-DPT.

The ED₅₀ value is calculated, representing the dose at which the test drug produces 50%

drug-lever responding.

Mandatory Visualizations
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Caption: Canonical Gq signaling pathway initiated by 5-HT2A receptor activation.
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1. Prepare Receptor Membranes
(e.g., from 5-HT2A expressing cells)

2. Incubate Membranes with:
- Radioligand ([³H]ketanserin)
- Test Compound (4-HO-DPT)

3. Rapid Filtration
(Separate bound from free radioligand)

4. Wash Filters
(Remove non-specific binding)

5. Scintillation Counting
(Measure radioactivity)

6. Data Analysis
(Calculate IC₅₀ and Kᵢ)

Click to download full resolution via product page

Caption: Experimental workflow for a competitive radioligand binding assay.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b15547288/docs?utm_src=pdf-body-img#pharmacological-profile-of-4-hydroxy-n-n-dipropyltryptamine-4-ho-dpt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Plate 5-HT2A-expressing cells
in 96-well plate

2. Load cells with
Ca²⁺ sensitive fluorescent dye (e.g., Fluo-4)

3. Measure Baseline Fluorescence
in plate reader

4. Inject 4-HO-DPT
(agonist)

5. Measure Fluorescence Change
(detect Ca²⁺ influx)

6. Data Analysis
(Calculate EC₅₀ and Eₘₐₓ)

Click to download full resolution via product page

Caption: Experimental workflow for a cell-based calcium flux functional assay.
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1. Acclimate Mice
to observation chambers

2. Administer 4-HO-DPT
(or vehicle) via i.p. injection

3. Place in Chamber & Observe
(Record behavior for 30-60 min)

4. Quantify Head-Twitches
(Manual or automated counting)

5. Data Analysis
(Generate dose-response curve, calculate ED₅₀)

Click to download full resolution via product page

Caption: Experimental workflow for the in vivo head-twitch response (HTR) assay.
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To cite this document: BenchChem. [Pharmacological Profile of 4-Hydroxy-N,N-
dipropyltryptamine (4-HO-DPT)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547288/docs#pharmacological-profile-of-4-
hydroxy-n-n-dipropyltryptamine-4-ho-dpt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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